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Compound of Interest

Compound Name: rac Guaifenesin-d3

Cat. No.: B562654

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAS number 1189924-85-3 identifies Guaifenesin-d3, a deuterated analog of the widely used
expectorant, Guaifenesin. This stable isotope-labeled compound serves as an invaluable tool in
analytical and clinical research, primarily as an internal standard for the highly accurate
guantification of Guaifenesin in biological matrices. Its use is critical in pharmacokinetic studies,
bioequivalence trials, and therapeutic drug monitoring, ensuring the reliability and precision of
analytical methods. This technical guide provides a comprehensive overview of the properties,
synthesis, and applications of Guaifenesin-d3, with a focus on its role in advancing drug
development.

Chemical and Physical Properties

Guaifenesin-d3, chemically known as 3-(2-(methoxy-d3)phenoxy)propane-1,2-diol, shares its
core chemical structure with Guaifenesin, with the key distinction of having three deuterium
atoms replacing the hydrogen atoms on the methoxy group. This isotopic substitution results in
a slightly higher molecular weight while maintaining nearly identical physicochemical properties
to the parent compound.

Table 1: Physicochemical Properties of Guaifenesin-d3 and Guaifenesin
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Property Guaifenesin-d3 Guaifenesin
CAS Number 1189924-85-3 93-14-1
Molecular Formula C10H11D304 C10H1404
Molecular Weight 201.24 g/mol [1] 198.22 g/mol
3-(2-
3-(2-(methoxy-
IUPAC Name ) methoxyphenoxy)propane-1,2-
d3)phenoxy)propane-1,2-diol ]
diol
Guaiacol Glyceryl Ether-d3, Glyceryl Guaiacolate,
Synonyms ) ) ) ]
Robitussin-d3 Guaiphenesin
Appearance White to off-white solid White crystalline powder
Melting Point Not specified 77-81 °C
Boiling Point Not specified 215 °C at 19 mmHg
pKa Not specified ~13.62
logP Not specified 0.34-1.39
- Soluble in Methanol and Soluble in water, ethanol,
Solubility
DMSOI2] chloroform, and glycerol
SMILES OCC(O)CcocC1=Cc=CC=C10 COC1=CC=CC=C10CC(0)C
C(2HD([2H]D)[2H] o
HSRJIKNPTNIJEKV- HSRJIKNPTNIJEKV-
InChl Key
FIBGUPNXSA-NI[2] UHFFFAOYSA-N
Synthesis

The synthesis of Guaifenesin-d3 involves the introduction of a deuterated methoxy group onto
the guaiacol precursor, followed by reaction with a glycerol derivative. While specific, detailed
protocols for the commercial synthesis of Guaifenesin-d3 are proprietary, a general synthetic
approach based on the well-established Williamson ether synthesis for Guaifenesin can be
described.
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Experimental Protocol: General Synthesis of Guaifenesin via Williamson Ether Synthesis

This protocol describes the synthesis of the parent compound, Guaifenesin. The synthesis of
Guaifenesin-d3 would require the use of deuterated guaiacol as a starting material.

e Materials: Guaiacol, 3-chloro-1,2-propanediol, sodium hydroxide, water, hydrochloric acid,
and a suitable solvent (e.qg., ethanol).

e Procedure:

[¢]

A solution of sodium hydroxide in water is prepared.
o Guaiacol is added to the sodium hydroxide solution to form the sodium salt of guaiacol.
o 3-chloro-1,2-propanediol is then added to the reaction mixture.

o The mixture is heated under reflux for several hours to facilitate the nucleophilic
substitution reaction.

o After cooling, the reaction mixture is neutralized with hydrochloric acid.
o The crude product is then extracted using an organic solvent.

o The organic layer is washed, dried, and the solvent is evaporated to yield crude
Guaifenesin.

o The crude product is purified by recrystallization from a suitable solvent to obtain pure
Guaifenesin.[3]

To synthesize Guaifenesin-d3, guaiacol-d3 would be used as the starting material in place of
guaiacol.

Biological Activity and Mechanism of Action of the
Parent Compound (Guaifenesin)

Guaifenesin-d3 is primarily used as a research tool and is not intended for therapeutic use.
However, understanding the biological activity of the parent compound, Guaifenesin, is
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essential for contextualizing its application in drug development.

Guaifenesin is an expectorant that works by increasing the volume and reducing the viscosity
of secretions in the trachea and bronchi. This facilitates the removal of mucus from the
respiratory tract.[4] The primary mechanism of action is believed to be the stimulation of gastric
mucosal receptors, which in turn initiates a reflex secretion of respiratory tract fluid, a process
known as the "gastro-pulmonary reflex".[4][5] This reflex is mediated by the vagus nerve.

More recent research also suggests that Guaifenesin may have additional mechanisms of
action, including potential antagonism of N-methyl-D-aspartate (NMDA) receptors.[6][7] This
could contribute to its observed muscle relaxant and potential anticonvulsant properties.[8]

Signaling Pathway: Gastro-Pulmonary Reflex

Caption: Proposed mechanism of Guaifenesin's expectorant action via the gastro-pulmonary
reflex.

Applications and Uses in Research and Drug
Development

The primary and most critical application of Guaifenesin-d3 is as an internal standard in
bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-
MS/MS), for the quantification of Guaifenesin.

The use of a stable isotope-labeled internal standard like Guaifenesin-d3 is the gold standard
in quantitative bioanalysis for several reasons:

» Similar Physicochemical Properties: Guaifenesin-d3 has nearly identical chemical and
physical properties to Guaifenesin, meaning it behaves similarly during sample extraction,
chromatography, and ionization.

o Correction for Matrix Effects: It effectively compensates for variations in sample preparation
and ion suppression or enhancement in the mass spectrometer, leading to more accurate
and precise results.

o Improved Method Ruggedness: The use of a deuterated internal standard enhances the
robustness and reliability of the analytical method.
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Experimental Workflow: Quantification of Guaifenesin in Plasma using LC-MS/MS

Caption: A typical workflow for the quantification of Guaifenesin in plasma samples using
Guaifenesin-d3 as an internal standard.

Experimental Protocols
Protocol: LC-MS/MS Method for the Quantification of Guaifenesin in Human Plasma

This protocol is a representative example based on published methods.[9][10][11]

o Sample Preparation (Solid Phase Extraction):

o

To 100 pL of human plasma, add 25 L of Guaifenesin-d3 internal standard working
solution.

Vortex for 30 seconds.

o

[¢]

Load the sample onto a pre-conditioned SPE cartridge.

[e]

Wash the cartridge with an appropriate solvent (e.g., 2% methanol in water).

o

Elute the analyte and internal standard with a suitable elution solvent (e.g., methanol).

o

Evaporate the eluate to dryness under a stream of nitrogen.

[¢]

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

e LC-MS/MS Conditions:

o

LC System: Agilent, Shimadzu, or equivalent.

o

Column: A reversed-phase C18 column (e.g., Luna C18, 100 x 4.6 mm, 5 um).[9]

[¢]

Mobile Phase: An isocratic or gradient mixture of an aqueous component (e.g., 0.1%
formic acid in water) and an organic component (e.g., methanol or acetonitrile).

Flow Rate: 0.5 - 1.0 mL/min.

[¢]
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o Injection Volume: 5 - 20 pL.
o Mass Spectrometer: A triple quadrupole mass spectrometer.
o lonization Mode: Electrospray lonization (ESI), positive mode.
o MRM Transitions:

» Guaifenesin: m/z 199.1 - 137.1

s Guaifenesin-d3: m/z 202.1 - 140.1

o Data Analysis:

o The peak area ratio of the analyte (Guaifenesin) to the internal standard (Guaifenesin-d3)
is plotted against the concentration of the calibration standards to construct a calibration
curve.

o The concentration of Guaifenesin in the unknown samples is then determined from this
calibration curve.

Quantitative Data

The use of Guaifenesin-d3 as an internal standard has enabled the generation of high-quality
pharmacokinetic data for Guaifenesin in various clinical studies.

Table 2: Pharmacokinetic Parameters of Guaifenesin in a Pediatric Population (Single Oral

Dose)
Age Group AUCo-t
Dose (mg) Cmax (ng/mL) Tmax (hr)

(years) (ng*hr/imL)
2-5 100 857 + 384 0.5 (0.25-1.0) 1630 = 603
6-11 200 1780 + 807 0.5 (0.25-1.0) 3580 + 1230
12-17 200 1480 + 715 0.5 (0.25-2.0) 2650 + 901
12-17 400 2540 + 1240 0.5 (0.25-1.0) 5570 + 2230
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Data adapted from a study on the pharmacokinetics of Guaifenesin in children.[12]

Table 3: Bioequivalence Study of a Test Formulation vs. Reference Formulation of Guaifenesin

Pharmacokinetic Geometric Mean Ratio ]
90% Confidence Interval
Parameter (Test/Reference)
AUCo-t 0.969 0.920 - 1.020
AUCo- 0.967 0.919-1.019
Cmax 0.925 0.850 - 1.007

Data from a bioequivalence study where Guaifenesin plasma concentrations were quantified
using an LC-MS/MS method with a deuterated internal standard.[13]

Conclusion

Guaifenesin-d3 (CAS 1189924-85-3) is an indispensable tool for researchers and scientists in
the field of drug development. Its role as a stable isotope-labeled internal standard ensures the
accuracy and reliability of bioanalytical methods for the quantification of Guaifenesin. This, in
turn, allows for a thorough understanding of the pharmacokinetics and bioavailability of
Guaifenesin-containing formulations, ultimately contributing to the development of safe and
effective medicines. This technical guide has provided a comprehensive overview of the
properties, synthesis, and applications of Guaifenesin-d3, highlighting its critical importance in
modern pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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